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Compound of Interest

Compound Name: ST-836

Cat. No.: B611022 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical substances are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential information on the disposal procedures for

substances identified as "836," based on available Safety Data Sheets (SDS). It is crucial to

correctly identify the specific "836" variant in your possession, as their hazardous properties

and disposal requirements differ significantly.

C 836: Flammable and Hazardous Liquid
Product Identity: C 836[1]

Primary Hazards: This substance is a highly flammable liquid and vapor. It is harmful if

swallowed or in contact with skin, causes serious eye damage, may cause an allergic skin

reaction, and is suspected of causing cancer. It can also cause drowsiness or dizziness.[1]

Hazard Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611022?utm_src=pdf-interest
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Code Description

Flammable Liquid H225
Highly flammable liquid and

vapor[1]

Acute Toxicity (Oral) H302 Harmful if swallowed[1]

Acute Toxicity (Dermal) H312 Harmful in contact with skin[1]

Skin Irritation H316 Causes mild skin irritation[1]

Serious Eye Damage H318 Causes serious eye damage[1]

Skin Sensitization H317
May cause an allergic skin

reaction[1]

Carcinogenicity H350 May cause cancer[1]

Specific Target Organ Toxicity H336
May cause drowsiness or

dizziness[1]

Proper Disposal Procedures
Waste materials should be disposed of in accordance with local, state, and federal regulations.

Due to its flammability and other hazardous properties, C 836 should not be disposed of down

the drain.

Recommended Disposal Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.stabond.com/hubfs/SDS%20Files/C%20836%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C 836 Waste Generated

Collect in a designated, labeled,
closed, and compatible waste container. Spill or Leak Occurs

Store in a cool, well-ventilated area
away from ignition sources.

Arrange for pickup by a licensed
hazardous waste disposal company.

Absorb spill with non-combustible
material (e.g., sand, earth).

Yes

Place absorbed material in a sealed
container for disposal.

Click to download full resolution via product page

Caption: Disposal workflow for C 836.

Experimental Protocols for Spills
In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and

environmental contamination.

Immediate Action: Evacuate the area and eliminate all ignition sources.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and respiratory protection.
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Containment: For small spills, use a non-combustible absorbent material like sand or earth to

soak up the liquid.[2]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.

836-P: No Clean Flux Pen
Product Identity: 836-P, No Clean Flux Pen[3][4][5]

Primary Hazards: This product is a highly flammable liquid and vapor. It can cause serious eye

irritation and may cause drowsiness or dizziness.[4]

Hazard Summary
Hazard Classification GHS Code Description

Flammable Liquid H225
Highly flammable liquid and

vapor[4]

Eye Irritation H319 Causes serious eye irritation[4]

Specific Target Organ Toxicity H336
May cause drowsiness or

dizziness[4]

Proper Disposal Procedures
Dispose of the empty pen and any contaminated materials in accordance with local regulations.

Recommended Disposal Workflow:
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836-P Flux Pen is Empty

Consult local, state, and federal
waste disposal regulations.

Hazardous Waste?

If permitted, dispose of in
general waste.

If required, dispose of as
hazardous waste.

No Yes

Click to download full resolution via product page

Caption: Disposal decision for 836-P Flux Pen.

Experimental Protocols for Spills
For spills involving the liquid content of the flux pen:

Remove Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3]

[4]

Ventilation: Use only outdoors or in a well-ventilated area.[3][4]

Containment: Absorb the spill with an inert material and place it in a suitable container for

disposal.[5]

Cleanup: Clean the spill area with soap and water.

C83600 / CDA 836: Red Brass Bronze Alloy
Product Identity: C83600, CDA 836, Red Brass Bronze Alloy[6][7][8][9]
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Primary Hazards: This is a solid metal alloy and does not present the same chemical hazards

as the liquid substances. However, dust and fumes generated during processing (e.g., grinding,

welding, melting) can be hazardous if inhaled. The alloy contains lead, which is a toxic heavy

metal.

Material Composition
Element Content (%)

Copper (Cu) 84.00 - 86.00[6][7]

Tin (Sn) 4.00 - 6.00[6][7]

Lead (Pb) 4.00 - 6.00[6][7]

Zinc (Zn) 4.00 - 6.00[6][7]

Proper Disposal Procedures
As a solid metal, C83600 is typically recycled.

Recommended Disposal Workflow:

Scrap C83600 Alloy

Collect and segregate from
other metal scraps.

Contact a certified metal recycling
facility for pickup or drop-off.

Click to download full resolution via product page

Caption: Recycling workflow for C83600 Alloy.
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Safe Handling Protocols for Processing
When cutting, grinding, or melting this alloy, the following precautions should be taken:

Ventilation: Use local exhaust ventilation to control dust and fumes.

Respiratory Protection: Wear a NIOSH-approved respirator if ventilation is inadequate.

Eye Protection: Use safety glasses or a face shield.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking to

avoid ingestion of lead dust.

Disclaimer: This information is based on publicly available Safety Data Sheets and is intended

for guidance purposes only. Always refer to the specific SDS for the product in your possession

and consult with your institution's Environmental Health and Safety (EHS) department for

detailed disposal instructions and compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of "836" Chemical Variants: A
Safety and Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611022#st-836-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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